(3,5-Dimethoxy-phenyl)-[4-(2-nitro-benzyl)-piperazin-1-yl]-methanone

• Molecular Formula: C20H23N3O5
• Molecular Weight: 385.4 g/mol
• IUPAC Name: (3,5-dimethoxyphenyl)-[4-[(2-nitrophenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C20H23N3O5/c1-27-17-11-16(12-18(13-17)28-2)20(24)22-9-7-21(8-10-22)14-15-5-3-4-6-19(15)23(25)26/h3-6,11-13H,7-10,14H2,1-2H3
• InChI Key: NFIHKYGUEIOZND-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)C(=O)N2CCN(CC2)CC3=CC=CC=C3[N+](=O)[O-])OC

Description

(3,5-Dimethoxy-phenyl)-[4-(2-nitro-benzyl)-piperazin-1-yl]-methanone, also known as NBOMe, is a synthetic compound that belongs to the phenethylamine family. It is a derivative of the psychedelic drug 2C-I and is known for its potent hallucinogenic effects. NBOMe has gained popularity in recent years as a recreational drug, but it also has potential applications in scientific research.

Mechanism of Action

(3,5-Dimethoxy-phenyl)-[4-(2-nitro-benzyl)-piperazin-1-yl]-methanone acts as a partial agonist of the 5-HT2A receptor, which is a G protein-coupled receptor that is primarily located in the brain. Activation of the 5-HT2A receptor leads to a cascade of intracellular signaling events that ultimately result in the hallucinogenic effects of (3,5-Dimethoxy-phenyl)-[4-(2-nitro-benzyl)-piperazin-1-yl]-methanone.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (3,5-Dimethoxy-phenyl)-[4-(2-nitro-benzyl)-piperazin-1-yl]-methanone are similar to those of other psychedelic drugs, such as LSD and psilocybin. (3,5-Dimethoxy-phenyl)-[4-(2-nitro-benzyl)-piperazin-1-yl]-methanone can cause alterations in perception, mood, and thought processes, as well as changes in sensory perception and time perception. (3,5-Dimethoxy-phenyl)-[4-(2-nitro-benzyl)-piperazin-1-yl]-methanone can also cause changes in heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

One advantage of using (3,5-Dimethoxy-phenyl)-[4-(2-nitro-benzyl)-piperazin-1-yl]-methanone in scientific research is its potency and selectivity for the 5-HT2A receptor. This allows researchers to study the receptor in a more controlled and specific manner than other psychedelic drugs that may have additional effects on other receptors. However, one limitation of using (3,5-Dimethoxy-phenyl)-[4-(2-nitro-benzyl)-piperazin-1-yl]-methanone is its potential for abuse and toxicity, which may limit its use in certain research settings.

Future Directions

There are several future directions for research involving (3,5-Dimethoxy-phenyl)-[4-(2-nitro-benzyl)-piperazin-1-yl]-methanone. One area of interest is the development of more selective and potent agonists of the 5-HT2A receptor, which could have potential therapeutic applications in the treatment of certain psychiatric disorders. Another area of interest is the study of the long-term effects of (3,5-Dimethoxy-phenyl)-[4-(2-nitro-benzyl)-piperazin-1-yl]-methanone use, particularly with regards to its potential for neurotoxicity and cognitive impairment. Finally, there is a need for further research into the mechanisms of action of (3,5-Dimethoxy-phenyl)-[4-(2-nitro-benzyl)-piperazin-1-yl]-methanone and other psychedelic drugs, which could lead to a better understanding of the brain and its functions.

Synthesis Methods

The synthesis of (3,5-Dimethoxy-phenyl)-[4-(2-nitro-benzyl)-piperazin-1-yl]-methanone involves several steps, starting with the reaction of 2,5-dimethoxyphenethylamine with 2-nitrobenzaldehyde to form an imine intermediate. This intermediate is then reduced with sodium borohydride to yield the corresponding amine. The amine is then reacted with 4-(2-chloroethyl)piperazine to form the final product, (3,5-Dimethoxy-phenyl)-[4-(2-nitro-benzyl)-piperazin-1-yl]-methanone.

Scientific Research Applications

(3,5-Dimethoxy-phenyl)-[4-(2-nitro-benzyl)-piperazin-1-yl]-methanone has been used in scientific research to study the serotonin 2A receptor (5-HT2A), which is believed to be responsible for the hallucinogenic effects of psychedelic drugs. (3,5-Dimethoxy-phenyl)-[4-(2-nitro-benzyl)-piperazin-1-yl]-methanone is a potent agonist of the 5-HT2A receptor, and its use in research has helped to elucidate the binding and activation mechanisms of this receptor.